Autophagy Inducer
  • Imatinib
    Imatinib
    • Cat. No.:
    • B000729
    • CAS No.:
    • 152459-95-5
    • Molecular Formula:
    • C29H31N7O
    • Molecular Weight:
    • 493.6 g/mol
    Description
    Imatinib is a Kinase Inhibitor. The mechanism of action of imatinib is as a Bcr-Abl Tyrosine Kinase Inhibitor, and Cytochrome P450 3A4 Inhibitor, and Cytochrome P450 2D6 Inhibitor.
    Imatinib is specific tyrosine kinase receptor inhibitor that is used in the therapy of Philadelphia chromosome-positive chronic myelogenous leukemia (CML) and gastrointestinal stromal tumors (GIST), both of which are marked by an abnormal, constitutively expressed tyrosine kinase that causes unregulated cell growth. Imatinib therapy is associated with transient elevations in serum aminotransferase levels and rare instances of clinically apparent acute liver injury which can be severe and sometimes fatal. It can also cause reactivation of hepatitis B.
    Imatinib is an antineoplastic agent that inhibits the Bcr-Abl fusion protein tyrosine kinase, an abnormal enzyme produced by chronic myeloid leukemia cells that contain the Philadelphia chromosome. Imatinib also inhibits the receptor tyrosine kinases for platelet-derived growth factor (PDGF) and stem cell factor (SCF)/c-kit;  the SCF/c-kit receptor tyrosine kinase is activated in gastrointestinal stromal tumor (GIST). This agent inhibits proliferation and induces apoptosis in cells that overexpress these oncoproteins.
    IMATINIB is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2001 and is indicated for chronic myelogenous leukemia and has 110 investigational indications.
    See also: Imatinib Mesylate (active moiety of)."> Imatinib is a benzamide obtained by formal condensation of the carboxy group of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid with the primary aromatic amino group of 4-methyl-N(3)-[4-(pyridin-3-yl)pyrimidin-2-...
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  • Dactolisib Tosylate
    Dactolisib Tosylate
    • Cat. No.:
    • B606927
    • CAS No.:
    • 1028385-32-1
    • Molecular Formula:
    • C37H31N5O4S
    • Molecular Weight:
    • 641.7 g/mol
    Description
    Dactolisib Tosylate is the tosylate salt form of dactolisib, an orally bioavailable imidazoquinoline targeting the phosphatidylinositol 3 kinase (PI3K) and the mammalian target of rapamycin (mTOR), with potentia...
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  • Ginsenoside Rh4
    Ginsenoside Rh4
    • Cat. No.:
    • B1139370
    • CAS No.:
    • 174721-08-5
    • Molecular Formula:
    • C36H60O8
    • Molecular Weight:
    • 620.9 g/mol
    Description
    Ginsenoside Rh4 is a triterpenoid saponin.
    Ginsenoside Rh4 has been reported in Panax notoginseng and Panax vietnamensis with data available.
    isolated from Korean red ginseng Panax ginseng;  structure...
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  • Tigecycline hydrochloride
    Tigecycline hydrochloride
    • Cat. No.:
    • B1139399
    • CAS No.:
    • 197654-04-9
    • Molecular Formula:
    • C29H40ClN5O8
    • Molecular Weight:
    • 622.1 g/mol
    Description
    Tigecycline hydrochloride is a first-in-class, broad spectrum antibiotic with activity against antibiotic-resistant organisms.Target: AntibacterialTigecycline hydrochloride is active against a broad range of gra...
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  • Tepotinib Hydrochloride
    Tepotinib Hydrochloride
    • Cat. No.:
    • B8766139
    • CAS No.:
    • 1234780-14-3
    • Molecular Formula:
    • C29H31ClN6O3
    • Molecular Weight:
    • 547.0 g/mol
    Description
    Tepotinib Hydrochloride is the hydrochloride salt form of tepotinib, an orally bioavailable inhibitor of MET tyrosine kinase with potential antineoplastic activity. Upon oral administration, tepotinib selectivel...
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  • SRT 1720 dihydrochloride
    SRT 1720 dihydrochloride
    • Cat. No.:
    • B10855096
    • CAS No.:
    • Molecular Formula:
    • C25H25Cl2N7OS
    • Molecular Weight:
    • 542.5 g/mol
    Description
    SRT 1720 dihydrochloride is a useful research compound. Its molecular formula is C25H25Cl2N7OS and its molecular weight is 542.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SRT 1720 dihy...
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  • Carboplatin-d4
    Carboplatin-d4
    • Cat. No.:
    • B15557316
    • CAS No.:
    • Molecular Formula:
    • C6H12N2O4Pt
    • Molecular Weight:
    • 375.28 g/mol
    Description
    Carboplatin-d4 is a useful research compound. Its molecular formula is C6H12N2O4Pt and its molecular weight is 375.28 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Carboplatin-d4 suitable ...
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  • Etoposide phosphate disodium
    Etoposide phosphate disodium
    • Cat. No.:
    • B15565516
    • CAS No.:
    • Molecular Formula:
    • C29H31Na2O16P
    • Molecular Weight:
    • 712.5 g/mol
    Description
    Etoposide phosphate disodium is a useful research compound. Its molecular formula is C29H31Na2O16P and its molecular weight is 712.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Etoposide...
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  • IR-58
    IR-58
    • Cat. No.:
    • B15581908
    • CAS No.:
    • Molecular Formula:
    • C58H82BrClN4O6
    • Molecular Weight:
    • 1046.6 g/mol
    Description
    IR-58 is a useful research compound. Its molecular formula is C58H82BrClN4O6 and its molecular weight is 1046.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IR-58 suitable for many resear...
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  • 2G-HaloAUTAC
    2G-HaloAUTAC
    • Cat. No.:
    • B15590058
    • CAS No.:
    • Molecular Formula:
    • C31H43ClFN7O6
    • Molecular Weight:
    • 664.2 g/mol
    Description
    2G-HaloAUTAC is a useful research compound. Its molecular formula is C31H43ClFN7O6 and its molecular weight is 664.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 2G-HaloAUTAC suitable for...
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